2-(5-methyl-1H-indol-3-yl)benzamide

• IUPAC Name: 2-(5-methyl-1H-indol-3-yl)benzamide
• InChI: InChI=1S/C16H14N2O/c1-10-6-7-15-13(8-10)14(9-18-15)11-4-2-3-5-12(11)16(17)19/h2-9,18H,1H3,(H2,17,19)
• InChI Key: GZFSWYCLUZXDOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2C3=CC=CC=C3C(=O)N
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

2-(5-Methyl-1H-indol-3-yl)benzamide is a synthetic compound featuring a benzamide group linked to a 5-methylindole scaffold. The indole nucleus is a privileged structure in medicinal chemistry and is recognized as a near-ubiquitous component of biologically active compounds and natural products . Indole derivatives are prevalent in numerous therapeutic areas and have been shown to exhibit a wide spectrum of biological properties, including anti-cancer, anti-viral, anti-microbial, and anti-inflammatory activities . The structural motif of linking an amide group to an indole ring is a common strategy in drug discovery to generate novel bioactive molecules . This compound is of significant interest in pharmaceutical research, particularly in the design and development of new therapeutic agents. Recent scientific literature highlights the strategic incorporation of the indole skeleton into molecular designs to reduce cytotoxicity and enhance the efficacy of lead compounds . Furthermore, benzamide derivatives incorporating indole moieties have been investigated as potential dual-target antiviral agents, demonstrating potent activity against influenza virus replication by targeting viral proteins . The specific 5-methyl substitution on the indole ring is a modification explored in various research contexts to optimize the pharmacological profile of indole-based molecules . Researchers can utilize this chemical as a key intermediate or building block for the synthesis of more complex molecules, or as a reference standard in biological screening assays. It is an essential tool for investigating structure-activity relationships (SAR) and for exploring novel mechanisms of action in various disease models. This product is provided for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-methyl-1H-indol-3-yl)benzamide can be achieved through several methods. One common approach involves the Fischer indole synthesis, where phenylhydrazine reacts with a ketone or aldehyde under acidic conditions to form the indole ring . Another method involves the direct benzoylation of 5-methylindole with benzoyl chloride in the presence of a base such as pyridine .

Industrial Production Methods

Industrial production of indole derivatives often involves large-scale Fischer indole synthesis due to its efficiency and high yield. The reaction typically requires a strong acid catalyst and elevated temperatures to ensure complete conversion of the starting materials .

Chemical Reactions Analysis

Indole Ring Formation

The indole core is synthesized via cyclization reactions. For example, 5-methylindole can be prepared from simple precursors like 3-ketobutanamide and dimethylamine under acidic conditions.

Amide Bond Formation

The amide bond is formed by coupling benzoyl chloride derivatives with indole-containing amines. For instance, 2-(5-methyl-1H-indol-3-yl)benzamide can be synthesized by reacting benzoyl chloride with 5-methylindole-3-amine in the presence of coupling agents like EDC.HCl and HOBt .

Key Reagents :

• Coupling agents : EDC.HCl, HOBt, TEA (triethylamine) .

• Solvents : DMF, THF, or toluene .

Hydrolysis

The amide bond in 2-(5-methyl-1H-indol-3-yl)benzamide undergoes hydrolysis under acidic or basic conditions to yield carboxylic acid and amine derivatives. For example, saponification of methyl esters (e.g., methyl 2-(3-(2-(benzamido)ethyl)-1H-indol-1-yl) acetate) with LiOH in aqueous methanol generates acetic acid derivatives .

Reaction Conditions :

Reagent	Solvent	Temperature/Time	Product
LiOH	MeOH/THF/Water	RT, 4 h	Acetic acid derivative
HCl (pH 3.0)	Water	0°C	Precipitated solid

Substitution Reactions

The ethyl chain linking the indole and benzamide moieties allows for substitution. For instance, N-[2-(1H-indol-3-yl)ethyl]-3-(5-methyl-1H-tetrazol-1-yl)benzamide undergoes nucleophilic substitutions where the ethyl group acts as a leaving site.

Coupling Reactions

Palladium-catalyzed coupling reactions are used to introduce substituents. For example, 3-bromo-1-ethyl-1H-indole-2-carbaldehyde reacts with benzamide under Pd2(dba)3/BINAP catalysis to form benzamide derivatives .

Control of Reaction Conditions

• Temperature : Rapid generation of electrophilic intermediates (e.g., (1H-indol-3-yl)methyl cations) at elevated temperatures (25–110°C) minimizes dimerization .

• Dilution : Low concentrations (0.0500 M) suppress undesired oligomerization during nucleophilic substitutions .

Catalyst Selection

• Acidic catalysts : p-TSA (toluenesulfonic acid) is effective for cyclization reactions .

• Base catalysts : Cs2CO3 or K2CO3 are used in coupling reactions to deprotonate intermediates .

Drug Development

The indole-benzamide scaffold is used in designing serotonin receptor agonists/antagonists (e.g., 5-HT1F receptor ligands) .

Structural Modifications

• Tetrazole incorporation : The benzamide moiety can be substituted with tetrazole groups for enhanced stability.

• Methoxy substitution : Tri-methoxybenzamide derivatives show improved solubility and bioavailability.

Yield and Purity

• Amide formation : Yields range from 33% to 86%, depending on catalysts and reaction times .

• Coupling reactions : Pd-catalyzed reactions achieve yields up to 93% under optimized conditions .

Mechanistic Insights

• Intermediate stability : Indole derivatives are prone to dimerization unless generated rapidly under controlled conditions .

• Side reactions : Uncontrolled conditions lead to undesired products like quinazolinones .

Scientific Research Applications

The compound 2-(5-methyl-1H-indol-3-yl)benzamide , also known as a derivative of indole, has garnered attention in various scientific research applications due to its unique structural properties and potential biological activities. This article explores the applications of this compound across different fields, including medicinal chemistry, material science, and environmental studies.

Anticancer Activity

One of the most significant applications of 2-(5-methyl-1H-indol-3-yl)benzamide is its potential as an anticancer agent. Research has indicated that compounds with indole structures exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives of indole can inhibit the proliferation of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. This compound's ability to modulate signaling pathways associated with cancer progression makes it a candidate for further development in oncology.

Anti-inflammatory Properties

In addition to its anticancer properties, 2-(5-methyl-1H-indol-3-yl)benzamide has been explored for its anti-inflammatory effects. Research indicates that indole derivatives can inhibit pro-inflammatory cytokines and enzymes, such as COX-2, which are involved in inflammatory responses. This activity suggests potential therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Neuroprotective Effects

Recent studies have also highlighted the neuroprotective potential of this compound. Indole derivatives have shown promise in protecting neuronal cells from oxidative stress and apoptosis, making them candidates for treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism is thought to involve modulation of neuroinflammatory pathways and enhancement of antioxidant defenses.

Organic Electronics

The unique electronic properties of 2-(5-methyl-1H-indol-3-yl)benzamide make it suitable for applications in organic electronics. Its ability to act as a semiconductor has been investigated for use in organic light-emitting diodes (OLEDs) and organic solar cells (OSCs). The compound's high charge mobility and stability under operational conditions are critical factors that enhance device performance.

Photovoltaic Devices

In photovoltaic applications, the incorporation of this indole derivative into polymer blends has shown improved light absorption and energy conversion efficiency. Studies indicate that blending this compound with other materials can optimize the morphology of active layers in solar cells, leading to enhanced power conversion efficiencies.

Environmental Remediation

The potential use of 2-(5-methyl-1H-indol-3-yl)benzamide in environmental remediation has also been explored. Research indicates that indole derivatives can act as effective agents for the adsorption and degradation of pollutants in water systems. Their ability to form complexes with heavy metals and organic pollutants enhances their utility in wastewater treatment processes.

Biodegradation Studies

Studies focusing on the biodegradation of indole derivatives have revealed their interactions with microbial communities. The compound's structure may influence its degradation pathways, making it a subject of interest in understanding how synthetic compounds can be broken down in natural environments.

Summary of Findings

The diverse applications of 2-(5-methyl-1H-indol-3-yl)benzamide underline its significance across multiple scientific fields. Below is a summary table encapsulating its key applications:

Application Area	Specific Use Cases	Key Findings
Medicinal Chemistry	Anticancer, Anti-inflammatory, Neuroprotective	Induces apoptosis; inhibits COX-2; protects neurons
Material Science	Organic Electronics, Photovoltaic Devices	High charge mobility; enhances solar cell efficiency
Environmental Science	Environmental Remediation, Biodegradation	Effective pollutant adsorption; influences microbial degradation

Mechanism of Action

The mechanism of action of 2-(5-methyl-1H-indol-3-yl)benzamide involves its interaction with specific molecular targets. The indole ring system can bind to various receptors and enzymes, modulating their activity. This compound may inhibit certain enzymes or activate receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key structural analogs of 2-(5-methyl-1H-indol-3-yl)benzamide, their substituents, molecular weights, and reported activities:

Compound Name	Benzamide Substituent	Indole Substituent	Molecular Weight (g/mol)	Key Properties/Activities	Reference
2-(5-Methyl-1H-indol-3-yl)benzamide (Target)	None (parent structure)	5-Methyl	264.3 (calculated)	Hypothesized modulation of biological targets	N/A
4-Chloro-N-[2-(5-methylindol-3-yl)ethyl]benzamide	4-Cl, ethyl linker	5-Methyl	328.8	Undisclosed activity; chloro group increases lipophilicity (XLogP ~3.9)
N-[2-(5-Methoxyindol-3-yl)ethyl]benzamide	None, ethyl linker	5-Methoxy	294.35	Potential melatonin pathway modulation; higher polarity due to methoxy
N-[2-(1H-Indol-3-yl)ethyl]benzamide	None, ethyl linker	None	264.3	Antiplasmodial activity (blocks Plasmodium synchronization)
2-Chloro-N-[2-(5-methoxyindol-3-yl)ethyl]benzamide	2-Cl, ethyl linker	5-Methoxy	328.8	Increased rotatable bonds (5) and topological polar surface area (54.1 Ų)

Key Observations:

• Methoxy groups (e.g., ) introduce polarity, improving solubility but reducing membrane permeability.
• Linker Influence : Ethyl linkers (e.g., ) provide conformational flexibility, which may optimize binding to target proteins. Direct linkage (as in the target compound) could restrict flexibility but enhance rigidity for specific interactions.

Pharmacological Activities

Antiplasmodial Activity:

N-[2-(1H-Indol-3-yl)ethyl]benzamide (unsubstituted indole) demonstrated activity against Plasmodium falciparum by disrupting melatonin-induced synchronization . The absence of a methyl or methoxy group in this compound suggests that substituents on the indole ring may fine-tune specificity.

Anticancer Potential:

Benzamide derivatives like ZINC33268577 (3-bromo-N-[4-methyl-3-[(9-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]phenyl]benzamide) act as VEGFR-2 inhibitors, with structural similarities to the target compound in terms of H-bond donor/acceptor profiles .

Characterization Techniques:

• NMR and X-ray Crystallography : Used extensively for confirming structures of analogs (e.g., ).
• Elemental Analysis and Mass Spectrometry : Critical for validating purity and molecular weight .

Q & A

Q. Table 1: Synthesis Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Reactant Equivalence	1.0–1.1 equiv	94% yield
Solvent	AcOH or dioxane	Reduces side reactions
Reaction Time	3–5 h (reflux)	Completes coupling

Basic: How can spectroscopic techniques (NMR, IR) be used to characterize this compound?

Answer:

• ¹H/¹³C NMR :
  • Indole protons resonate at δ 6.8–7.5 ppm (aromatic), while the methyl group at C5 appears as a singlet (~δ 2.3 ppm). The benzamide carbonyl (C=O) is observed at δ ~165–170 ppm in ¹³C NMR .
  • Example: For a related indole-benzamide derivative, ¹³C NMR peaks include δ 208.8 (carbonyl), 136.3 (aromatic carbons), and 18.3 (methyl group) .
• FTIR :
  • Key bands: N-H stretch (~3200 cm⁻¹), C=O stretch (~1650 cm⁻¹), and indole C-N vibrations (~1450 cm⁻¹) .

Q. Table 2: Spectroscopic Signatures

Functional Group	NMR Shift (δ, ppm)	IR Absorption (cm⁻¹)
Indole C3-H	7.1–7.3 (multiplet)	-
Benzamide C=O	165–170 (¹³C)	1650–1680
Methyl (C5)	2.3 (¹H), 18.3 (¹³C)	2994 (C-H stretch)

Advanced: How can crystallographic data resolve structural ambiguities in this compound?

Answer:
Single-crystal X-ray diffraction (SCXRD) with SHELX software (e.g., SHELXL/SHELXS) is critical for resolving bond angles, torsional conformations, and hydrogen-bonding networks . For example:

• Hydrogen bonding : Hirshfeld surface analysis identifies intermolecular interactions (e.g., N-H···O=C), which influence packing and stability .
• Twinned data refinement : High-resolution data (>1.0 Å) can be refined using SHELXL to address pseudosymmetry or disorder .

Q. Table 3: Crystallographic Parameters

Metric	Typical Range	Software Used
Resolution	0.8–1.2 Å	SHELXL
R-factor	<0.05	SHELXPRO
Hydrogen Bond Length	2.8–3.2 Å	Olex2

Advanced: What computational methods are suitable for studying its interactions with biological targets?

Answer:

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model binding to proteins (e.g., kinases or GPCRs). The indole and benzamide moieties often engage in π-π stacking and hydrogen bonding .
• DFT calculations : Gaussian 09 can optimize geometries and predict NMR/IR spectra. For example, B3LYP/6-31G(d) basis sets accurately reproduce experimental carbonyl stretching frequencies .

Advanced: How should researchers address contradictory spectroscopic or crystallographic data?

Answer:

• Cross-validation : Combine NMR, IR, and SCXRD data. For instance, if NMR suggests a planar conformation but SCXRD shows torsion, re-examine solvent effects or dynamic disorder .
• Dynamic NMR : Use variable-temperature ¹H NMR to detect conformational exchange broadening .
• High-resolution mass spectrometry (HRMS) : Confirm molecular formula discrepancies (e.g., unexpected adducts) .

Advanced: What green chemistry approaches can improve the sustainability of its synthesis?

Answer:

• Solvent substitution : Replace dichloromethane with cyclopentyl methyl ether (CPME) or ethyl acetate .
• Catalysis : Use enzyme-mediated amidation (e.g., lipases) to reduce reliance on harsh acids .
• Microwave-assisted synthesis : Shorten reaction times (e.g., 30 min vs. 5 h) and improve yields .

Advanced: How does the compound’s substitution pattern influence its biological activity?

Answer:

• Indole methylation : The 5-methyl group enhances lipophilicity, improving membrane permeability .
• Benzamide derivatives : Substitutions at the ortho/meta positions modulate hydrogen-bonding capacity with target proteins. For example, nitro or trifluoromethyl groups increase electron-withdrawing effects, altering binding kinetics .

Q. Table 4: Structure-Activity Relationships

Substituent	Biological Impact	Example Target
5-Methyl (indole)	↑ Lipophilicity	Kinase inhibitors
Nitro (benzamide)	↑ Electron withdrawal	Anticancer agents
Trifluoromethyl	↑ Metabolic stability	Antivirals